![molecular formula C14H19ClF3NO B1441788 3-{2-[3-(Trifluoromethyl)phenoxy]ethyl}piperidine hydrochloride CAS No. 1219949-36-6](/img/structure/B1441788.png)
3-{2-[3-(Trifluoromethyl)phenoxy]ethyl}piperidine hydrochloride
Overview
Description
“3-{2-[3-(Trifluoromethyl)phenoxy]ethyl}piperidine hydrochloride” is a chemical compound with the CAS number 1219949-36-6 . It is used for pharmaceutical testing . The empirical formula is C13H16F3N · HCl .
Molecular Structure Analysis
The molecular formula of this compound is C14H19ClF3NO . The average mass is 309.755 Da .Scientific Research Applications
Agrochemical Industry
3-{2-[3-(Trifluoromethyl)phenoxy]ethyl}piperidine hydrochloride: and its derivatives are extensively used in the agrochemical industry. The trifluoromethyl group enhances the biological activity of agrochemicals, making them more effective in protecting crops from pests. The compound’s unique physicochemical properties contribute to its widespread use in this field .
Pharmaceutical Synthesis
This compound serves as an intermediate in the synthesis of various pharmaceutical ingredients. Its trifluoromethyl group is a common feature in several drugs, contributing to their efficacy and stability. The compound’s derivatives are under clinical trials, indicating potential for future medicinal applications .
Veterinary Medicine
Similar to its use in human pharmaceuticals, this compound is also utilized in veterinary medicine. The trifluoromethyl group’s properties can enhance the effectiveness of veterinary drugs, improving animal health and treatment outcomes .
Analytical Chemistry
In analytical chemistry, 3-{2-[3-(Trifluoromethyl)phenoxy]ethyl}piperidine hydrochloride is used in chromatography and mass spectrometry. It helps in the identification and quantification of various substances within a sample, providing precise analytical results .
Material Science
The compound’s derivatives are investigated for their potential applications in material science. They could play a role in developing new materials with unique properties, such as increased durability or enhanced electrical conductivity .
Biopharma Production
The compound is involved in biopharma production processes. It may be used in the synthesis of active pharmaceutical ingredients (APIs) or as a catalyst in certain reactions, streamlining the production of biopharmaceuticals .
Mechanism of Action
Target of Action
Compounds with similar structures have been known to target peripheral sensory trigeminal nerves .
Mode of Action
It’s worth noting that similar compounds have been found to act as antagonists to the calcitonin gene-related peptide (cgrp) receptor .
Result of Action
Similar compounds have been associated with pain sensitivity in the meningeal blood vessels and dura .
properties
IUPAC Name |
3-[2-[3-(trifluoromethyl)phenoxy]ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F3NO.ClH/c15-14(16,17)12-4-1-5-13(9-12)19-8-6-11-3-2-7-18-10-11;/h1,4-5,9,11,18H,2-3,6-8,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKOLXKKLEVKLAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CCOC2=CC=CC(=C2)C(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{2-[3-(Trifluoromethyl)phenoxy]ethyl}piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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